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Compound of Interest

Compound Name: Cibacron Brilliant Red 3B-A

Cat. No.: B098793 Get Quote

In-Depth Technical Guide: Cibacron Brilliant Red
3B-A
For Researchers, Scientists, and Drug Development Professionals

Core Molecular and Physicochemical Properties
Cibacron Brilliant Red 3B-A, also known as Reactive Red 4, is a monochlorotriazine reactive

dye. Its chemical structure and properties make it a valuable tool in various research

applications, including biochemical assays and wastewater treatment studies. The defining

characteristic of this dye is its ability to form covalent bonds with substrates containing hydroxyl

groups.

Molecular Formula and Weight
The fundamental molecular attributes of Cibacron Brilliant Red 3B-A are summarized below.
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Parameter Value Reference(s)

Molecular Formula C₃₂H₁₉ClN₈Na₄O₁₄S₄ [1][2][3]

Molecular Weight 995.21 g/mol [1][2][3][4]

Synonyms
Reactive Red 4, Procion

Reactive Red 4
[2]

CAS Number 17681-50-4 [2]

Physical and Chemical Characteristics
Property Description Reference(s)

Appearance
Dark purplish-red or maroon

powder.
[1][3]

Solubility Soluble in water. [1][4]

Reactive Group

Contains a monochlorotriazine

group that covalently bonds

with hydroxyl-containing

molecules.

[1]

Experimental Applications and Protocols
Cibacron Brilliant Red 3B-A is utilized in a range of experimental contexts. Its primary

applications are in the quantification of chitosan and as an inhibitor in enzyme kinetics studies.

Colorimetric Quantification of Chitosan
A widely cited application of Cibacron Brilliant Red 3B-A is in the spectrophotometric

determination of chitosan concentration in aqueous solutions. The assay is based on the

electrostatic interaction between the anionic sulfonic groups of the dye and the protonated

amino groups of chitosan under acidic conditions, leading to a measurable color change.

Objective: To determine the concentration of chitosan in a solution using a colorimetric assay

with Cibacron Brilliant Red 3B-A.
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Materials:

Cibacron Brilliant Red 3B-A (Reactive Red 4)

Chitosan standards of known concentrations

Glycine-HCl buffer (0.1 M, pH 3.2)

Spectrophotometer

96-well plates or cuvettes

Micropipettes

Procedure:

Preparation of Reagents:

Prepare a 0.1 M Glycine-HCl buffer and adjust the pH to 3.2.

Prepare a stock solution of Cibacron Brilliant Red 3B-A in the Glycine-HCl buffer. A

typical concentration is 0.005 mM.

Prepare a series of chitosan standard solutions with known concentrations (e.g., 0-80

mg/L) using the Glycine-HCl buffer as the diluent.

Assay Procedure:

To a 96-well plate or cuvette, add a specific volume of the chitosan sample or standard.

Add the Cibacron Brilliant Red 3B-A solution. A common volume ratio is 5:1 of chitosan

solution to dye solution.

Mix the solution thoroughly and allow it to incubate at room temperature.

Measure the absorbance of the resulting complex at 575 nm using a spectrophotometer.

Use the Glycine-HCl buffer as a blank.

Data Analysis:
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Construct a standard curve by plotting the absorbance at 575 nm versus the concentration

of the chitosan standards.

Determine the concentration of the unknown chitosan samples by interpolating their

absorbance values on the standard curve. The absorbance is linearly proportional to the

chitosan concentration within a certain range.[1]
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Reagent Preparation

Assay Execution

Data Analysis

Prepare Glycine-HCl Buffer (pH 3.2)

Prepare Dye Stock Solution Prepare Chitosan Standards

Mix Chitosan Sample/Standard with Dye Solution

Incubate at Room Temperature

Measure Absorbance at 575 nm

Plot Standard Curve

Determine Unknown Concentration
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Define Enzyme and Substrate

Optimize Assay Conditions
(pH, Temp, [Substrate])

Measure Baseline Enzyme Activity
(No Inhibitor)

Measure Enzyme Activity with
Varying [Inhibitor]

Calculate IC50 Value Perform Kinetic Studies
(Vary [Substrate] and [Inhibitor])

Generate Lineweaver-Burk Plot

Determine Inhibition Mechanism

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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